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Compound of Interest

Compound Name:
5-Chloro-2-ethoxyphenylboronic

acid

CAS No.: 352534-86-2

Cat. No.: B1588029

Get Quote

Executive Safety Summary
5-Chloro-2-ethoxyphenylboronic acid presents a dual-hazard profile: it is a chemical irritant

(Skin/Eye/Respiratory) and, critically for disposal, a halogenated organic compound.

The Core Directive: Unlike standard organic waste, this compound contains a chlorine atom

bonded to the aromatic ring. It must be segregated into the Halogenated Waste Stream. Failure

to separate halogenated waste from general organic solvents violates EPA regulations (RCRA)

and creates significant safety risks during downstream incineration (potential formation of

dioxins).

Chemical Hazard Profile & Properties
Understanding the physical state and reactivity is the first step in safe disposal.
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Property Specification Safety Implication

Physical State White to off-white powder
Dust inhalation hazard; use

fume hood.

Functional Groups
Boronic Acid (

), Ether, Aryl Chloride

Boronic acids can

protodeboronate; Chlorine

defines waste stream.

Acidity Lewis Acid
Incompatible with strong

oxidizers.

GHS Classification Warning
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp. Irrit.).

Waste Class Halogenated Organic
Requires high-temperature

incineration.

Operational Disposal Procedures
A. Solid Waste Disposal (Excess Reagent)
Scenario: Expired shelf-life material or contaminated solid reagent.

Containment: Do not dump loose powder into a carboy. Transfer the solid material into a

compatible HDPE (High-Density Polyethylene) or glass jar with a screw-top lid.

Labeling: Affix a hazardous waste tag immediately.

Primary Constituent: 5-Chloro-2-ethoxyphenylboronic acid.[1][2]

Hazard Checkbox: Toxic, Irritant.

Critical Tag: Write "SOLID HALOGENATED WASTE" clearly on the label.

Secondary Containment: Place the sealed jar inside a secondary clear plastic bag (double

containment) before placing it in the solid waste drum.

B. Liquid Waste Disposal (Reaction Mixtures)
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Scenario: Mother liquor from a Suzuki-Miyaura coupling reaction.

Segregation (The Golden Rule):

DO NOT pour into the "General Organic / Non-Halogenated" solvent drum (e.g.,

Acetone/Methanol waste).

DO pour into the "Halogenated Solvent Waste" drum.

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g.,

Hydrogen Peroxide, Nitric Acid) which are often used to quench boronic acid reactions.

Action: If oxidizers were used, quench them completely (check with starch-iodide paper)

before adding to the halogenated solvent drum to prevent pressure buildup.

Rinsing: Rinse the reaction vessel with a halogenated solvent (e.g., Dichloromethane) or the

reaction solvent (e.g., Ethanol). Add this rinse to the Halogenated Waste container, not the

sink.

The "Self-Validating" Safety System
To ensure compliance and safety, implement this 3-point check before any disposal action:

The Halogen Check: Does the molecule contain F, Cl, Br, or I?

Yes (Cl)

Red Stream (Halogenated Waste).

The Oxidizer Check: Was an oxidative workup used?

Yes

Neutralize before bottling.

The Phase Check: Is it solid or liquid?

Solid
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Jar it. Liquid

Carboy it.

Emergency Spill Response
Scenario: 5g bottle dropped on the lab floor, powder dispersed.

Evacuate & Ventilate: Clear the immediate area. Ensure fume hoods are active to pull

airborne dust.

PPE Upgrade: Standard lab coat/gloves are insufficient for direct cleanup.

Wear Nitrile gloves (double gloved).

Wear a N95 particulate respirator (or half-mask) if dust is visible in the air.

Wear Safety Goggles (unvented preferred).

Wet Wiping (Dust Control):

Cover the spill with paper towels dampened with water or an inert absorbent (vermiculite).

Do not dry sweep, as this generates hazardous dust.

Collection: Scoop the damp material and towels into a wide-mouth jar.

Disposal: Label as "Debris contaminated with Halogenated Organic" and process as solid

hazardous waste.

Visual Decision Matrix (Workflow)
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Start: Waste Generation
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Figure 1: Decision matrix for the segregation and disposal of 5-Chloro-2-
ethoxyphenylboronic acid, emphasizing the critical separation of halogenated waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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